Cas no 13177-82-7 (2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl-
• CAS No: 13177-82-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 231298
• PubChem ID: 256980
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl-
• 1,3-dimethyl-6-dimethylaminouracil
• 1,3-Dimethyl-6-dimethylamino-uracil
• 2-Oxabicyclo[2.2.2]oct-5-en-6-amine, N,N,1,3,3-pentamethyl-
• 4-Dimethylamino-1,3-dimethyl-uracil
• 6-dimethylamino-1,3,3-trimethyl-2-oxabicyclo[2.2.2]oct-5-ene
• 6-dimethylamino-1,3,3-trimethyl-2-oxabicyclo< 2.2.2> oct-5-ene
• 6-Dimethylamino-1,3-dimethyl-1H-pyrimidin-2,4-dion
• 6-dimethylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
• AGN-PC-00KVMQ
• CTK2I2842
• 13177-82-7
• NSC-84583
• NCIOpen2_001214
• NSC84583
• DTXSID20927346
• 6-(dimethylamino)-1,3-dimethylpyrimidine-2,4(1h,3h)-dione

• Inchi： 1S/C8H13N3O2/c1-9(2)6-5-7(12)11(4)8(13)10(6)3/h5H,1-4H3
• InChI Key： WMIUERCTHIPSKW-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(N(C)C)N1C)=O

Computed Properties

• Exact Mass: 183.10089
• Monoisotopic Mass: 183.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 252.7°Cat760mmHg
• Flash Point: 98.8°C
• Refractive Index: 1.563
• PSA: 43.86
• LogP: -0.85000